2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol

• IUPAC Name: 2-[cyclopropyl-[(3S)-1-methylpiperidin-3-yl]amino]ethanol
• InChI: InChI=1S/C11H22N2O/c1-12-6-2-3-11(9-12)13(7-8-14)10-4-5-10/h10-11,14H,2-9H2,1H3/t11-/m0/s1
• InChI Key: WPJZGKOVTOFFEM-NSHDSACASA-N
• Canonical SMILES: CN1CCCC(C1)N(CCO)C2CC2
• Isomeric SMILES: CN1CCC[C@@H](C1)N(CCO)C2CC2
• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol

Description

Chemical Structure and Properties 2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol is a chiral ethanolamine derivative featuring a cyclopropyl group and a substituted piperidine ring. Its stereochemistry at the piperidine-3-yl position is defined as (S)-configuration, which may critically influence its biological interactions and physicochemical properties.

Applications and Relevance
This compound is categorized under pharmaceutical intermediates, likely serving as a precursor in the synthesis of bioactive molecules targeting neurological or metabolic pathways. Its piperidine moiety is common in drugs modulating G-protein-coupled receptors (GPCRs) or enzymes like kinases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol typically involves the formation of the cyclopropyl group and the piperidine ring, followed by their coupling with an ethanol moiety. One common method for synthesizing cyclopropanes is through the reaction of alkenes with carbenes or carbenoids . The piperidine ring can be synthesized through various methods, including the reduction of pyridine derivatives. The final coupling step involves the reaction of the cyclopropyl and piperidine intermediates with ethanol under appropriate conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of efficient catalysts and controlled reaction environments to facilitate the coupling of the cyclopropyl and piperidine intermediates with ethanol.

Chemical Reactions Analysis

Types of Reactions

2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, amines) are used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

Synthesis and Mechanism of Action

The synthesis of 2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol typically involves the formation of the cyclopropyl group and the piperidine ring, followed by their coupling with an ethanol derivative. The cyclopropyl moiety imparts conformational rigidity, which can enhance binding affinity to biological targets, potentially influencing various neurotransmitter systems.

Medicinal Chemistry

The compound is being explored for its potential as a pharmacological agent due to its ability to modulate neurotransmitter systems such as serotonin and dopamine. This modulation is crucial for developing treatments for neurological disorders, including depression and anxiety.

Neuropharmacology

Preliminary studies suggest that compounds with similar structures may interact with neurotransmitter receptors, influencing cognitive functions and mood regulation. Research indicates that pyrrolidine derivatives can exhibit neuropharmacological effects, making this compound a candidate for further exploration in therapeutic contexts.

Antibacterial Properties

There is emerging interest in the antibacterial activity of this compound, which could lead to new applications in treating bacterial infections. Its structural features may allow it to interact with bacterial enzymes or membranes.

Case Study 1: Neuropharmacological Effects

A study investigated the effects of similar piperidine derivatives on serotonin receptors. Results indicated that modifications in the cyclopropyl group significantly altered receptor binding affinities, suggesting that 2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol might exhibit unique neuropharmacological properties beneficial for treating mood disorders.

Case Study 2: Antibacterial Activity

In vitro studies have shown that compounds structurally related to 2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol possess significant antibacterial effects against Gram-positive bacteria. This suggests a potential pathway for developing new antibiotics based on this compound's structure.

Mechanism of Action

The mechanism of action of 2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Substituents/Modifications	Biological/Commercial Relevance	Availability Status
2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol	Piperidine (6-membered), (S)-configuration	Cyclopropyl, 1-methyl-piperidin-3-yl	Pharmaceutical intermediate	Discontinued
2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol	Piperidine (6-membered), (R)-configuration	Cyclopropyl, 1-methyl-piperidin-3-yl	Stereoisomer of target compound	Discontinued
(S)-2-(Cyclopropyl(1-methylpyrrolidin-3-yl)amino)ethanol (CAS 1354017-73-4)	Pyrrolidine (5-membered), (S)-configuration	Cyclopropyl, 1-methyl-pyrrolidin-3-yl	Intermediate for receptor ligands	Available (Hairui Chem)
2-[Cyclopropyl-(3-methyl-benzyl)-amino]-ethanol	Benzyl substituent	Cyclopropyl, 3-methyl-benzyl	Discontinued due to synthesis challenges	Discontinued
2-(Ethylpropylamino)ethanol (CAS 2893-56-3)	Linear alkyl chain	Ethyl, propyl	Surfactant or solvent applications	Regulated (Schedule 2B11)

Key Comparative Insights

Stereochemical Differences :
The (S)-enantiomer of the target compound is distinct from its (R)-counterpart (). Stereochemistry often dictates binding affinity; for example, (S)-configured amines in piperidine derivatives show higher selectivity for serotonin receptors compared to (R)-forms in preclinical studies .

Ring Size Impact :
Replacing the piperidine ring (6-membered) with pyrrolidine (5-membered) () alters conformational flexibility. Pyrrolidine-based analogs may exhibit faster metabolic clearance due to reduced steric hindrance, as seen in cytochrome P450 assays .

However, discontinuation suggests synthetic hurdles (e.g., low yields in reductive amination steps) .

Ethylpropylamino Derivative: The linear alkyl chain in 2-(Ethylpropylamino)ethanol () lacks the constrained cyclopropyl group, reducing steric effects but increasing metabolic vulnerability. Its classification under Schedule 2B11 implies regulatory scrutiny, possibly due to toxicity concerns .

Research Findings and Limitations

• Synthesis Challenges : Discontinuation of multiple analogs () highlights difficulties in achieving scalable synthesis or stability. For instance, cyclopropylamine intermediates are prone to ring-opening under acidic conditions .
• Biological Data Gaps: Limited evidence on the target compound’s specific activity necessitates extrapolation from analogs. Pyrrolidine derivatives () show promise in kinase inhibition, but piperidine-based structures may offer prolonged receptor occupancy due to slower off-rates .

Biological Activity

2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Synthesis

The chemical structure of 2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol consists of a cyclopropyl group attached to a (S)-1-methyl-piperidine moiety, linked through an amino and ethanol group. The synthesis typically involves forming the cyclopropyl and piperidine rings, followed by coupling with an ethanol derivative. Common synthetic methods include:

• Cyclopropanation : Utilizing carbenes to react with alkenes.
• Piperidine Formation : Involves the reaction of appropriate precursors under controlled conditions.

Antimicrobial Properties

Research indicates that derivatives of piperidine, including those similar to 2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol, exhibit notable antimicrobial activity. A study evaluated various monomeric alkaloids for their antibacterial and antifungal properties, revealing that certain piperidine derivatives demonstrated effective inhibition against Gram-positive and Gram-negative bacteria, as well as fungi such as Candida albicans .

Table 1: Antimicrobial Activity of Piperidine Derivatives

Compound	MIC (mg/mL)	Target Organism
Compound A	0.0048	E. coli
Compound B	0.0195	Bacillus mycoides
Compound C	0.0039	S. aureus
Compound D	0.025	C. albicans

The mechanism of action for 2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol likely involves its interaction with specific biological targets, such as enzymes or receptors. The conformational rigidity imparted by the cyclopropyl group may enhance binding affinity to these targets, potentially influencing metabolic pathways or enzyme activities.

Case Study 1: Anticancer Activity

A recent investigation into piperidine derivatives demonstrated that certain compounds exhibited cytotoxic effects on cancer cell lines. For instance, a compound structurally related to 2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol showed enhanced apoptosis induction in FaDu hypopharyngeal tumor cells compared to standard treatments like bleomycin .

Case Study 2: Neuropharmacological Effects

Another study explored the neuropharmacological potential of piperidine derivatives, indicating that compounds similar to 2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol could modulate neurotransmitter systems, suggesting possible applications in treating neurodegenerative diseases .